Cas no 2229071-70-7 (methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate
• CAS No: 2229071-70-7
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 5815066
• PubChem ID: 165880628
• Update Time: 2025-06-25

methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate
• 2229071-70-7
• EN300-1816344

• Inchi： 1S/C7H9NO4/c1-4-3-5(8-12-4)6(9)7(10)11-2/h3,6,9H,1-2H3
• InChI Key： BAXWUVAPNBKYPG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(C(=O)OC)O)=N1

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate

Introduction to Methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate (CAS No. 2229071-70-7)

Methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate, identified by its CAS number 2229071-70-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a hydroxy-substituted acetic acid ester linked to a 5-methyl-1,2-oxazole ring, makes it a versatile intermediate in the synthesis of more complex pharmacophores.

The< strong>5-methyl-1,2-oxazol-3-yl moiety is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of associated molecules. This feature has been exploited in the design of novel therapeutic agents targeting various diseases, including inflammatory disorders and neurodegenerative conditions. Recent studies have highlighted the role of oxazole derivatives in modulating enzyme activity and receptor binding, making them promising candidates for further investigation.

In the realm of synthetic chemistry, Methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate serves as a crucial building block for constructing more intricate molecular architectures. The presence of both hydroxyl and ester functional groups provides multiple points of modification, allowing chemists to tailor the properties of the final product to specific biological targets. This flexibility has been leveraged in the development of novel drug candidates with enhanced pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By incorporating the< strong>5-methyl-1,2-oxazol-3-yl group into kinase inhibitors, researchers aim to improve binding affinity and selectivity while reducing off-target effects. Preliminary computational studies suggest that this scaffold can effectively interact with the ATP-binding pocket of kinases, thereby inhibiting their activity.

The pharmaceutical industry has shown increasing interest in oxazole-based compounds due to their favorable pharmacological properties. Methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate exemplifies this trend by offering a scaffold that can be readily modified to produce high-affinity binders for therapeutic targets. Its structural features make it an attractive candidate for further exploration in medicinal chemistry.

Recent advances in biocatalysis have also opened new avenues for the utilization of Methyl 2-hydroxy-2-(5-methyl-1,2-oxazol-3-yl)acetate. Enzymatic methods have been employed to functionalize this compound efficiently, reducing the reliance on traditional synthetic routes that often involve harsh conditions and generate significant waste. These green chemistry approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The compound's potential extends beyond its role as a synthetic intermediate. It has been investigated for its antimicrobial properties, with early studies suggesting activity against certain resistant strains of bacteria. The< strong>5-methyl-1,2-oxazol-3-yl group is believed to contribute to this effect by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Further research is warranted to fully elucidate these mechanisms and explore novel antimicrobial strategies.

In conclusion, Methyl 2-hydroxy-2-(5-methyl-1,2-o xazol -3 - yl)acetate (CAS No. 2229071 - 70 - 7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for oxazole derivatives, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.